5-Tris(hydroxymethyl)methylamino-2-(3,6-dihydroxy-9H-xanthen-10-yl)benzoate
5-Tris(hydroxymethyl)methylamino-2-(3,6-dihydroxy-9H-xanthen-10-yl)benzoate
Brand Name:
Vulcanchem
CAS No.:
156862-28-1
VCID:
VC21083113
InChI:
InChI=1S/C24H21NO8/c26-10-23(11-27,12-28)25-13-1-4-17-16(7-13)22(31)33-24(17)18-5-2-14(29)8-20(18)32-21-9-15(30)3-6-19(21)24/h1-9,25-30H,10-12H2
SMILES:
C1=CC2=C(C=C1NC(CO)(CO)CO)C(=O)OC23C4=C(C=C(C=C4)O)OC5=C3C=CC(=C5)O
Molecular Formula:
C24H21NO8
Molecular Weight:
451.4 g/mol
5-Tris(hydroxymethyl)methylamino-2-(3,6-dihydroxy-9H-xanthen-10-yl)benzoate
CAS No.: 156862-28-1
Cat. No.: VC21083113
Molecular Formula: C24H21NO8
Molecular Weight: 451.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 156862-28-1 |
|---|---|
| Molecular Formula | C24H21NO8 |
| Molecular Weight | 451.4 g/mol |
| IUPAC Name | 6-[[1,3-dihydroxy-2-(hydroxymethyl)propan-2-yl]amino]-3',6'-dihydroxyspiro[2-benzofuran-3,9'-xanthene]-1-one |
| Standard InChI | InChI=1S/C24H21NO8/c26-10-23(11-27,12-28)25-13-1-4-17-16(7-13)22(31)33-24(17)18-5-2-14(29)8-20(18)32-21-9-15(30)3-6-19(21)24/h1-9,25-30H,10-12H2 |
| Standard InChI Key | JIFHBXYMVUBICH-UHFFFAOYSA-N |
| SMILES | C1=CC2=C(C=C1NC(CO)(CO)CO)C(=O)OC23C4=C(C=C(C=C4)O)OC5=C3C=CC(=C5)O |
| Canonical SMILES | C1=CC2=C(C=C1NC(CO)(CO)CO)C(=O)OC23C4=C(C=C(C=C4)O)OC5=C3C=CC(=C5)O |
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